Cas no 1839552-39-4 (dichlororuthenium;N',N'-dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine;tricyclohexylphosphane)

• Product Name: dichlororuthenium;N',N'-dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine;tricyclohexylphosphane
• CAS No: 1839552-39-4
• MF: C₃₀H₅₃Cl₂N₂PRuS
• MW: 676.76998591423
• CID: 4728051
• PubChem ID: 167994730
• Update Time: 2025-06-08

dichlororuthenium;N',N'-dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine;tricyclohexylphosphane Chemical and Physical Properties

Names and Identifiers

• dichlororuthenium;N',N'-dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine;tricyclohexylphosphane
• 1839552-39-4
• Dichloro[N1,N1-dimethyl-N2-[2-(phenylthio-kappaS)ethyl]-1,2-ethanediamine-kappaN1,kappaN2](tricyclohexylphosphine)ruthenium(II)

• Inchi： 1S/C18H33P.C12H20N2S.2ClH.Ru/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-14(2)10-8-13-9-11-15-12-6-4-3-5-7-12;;;/h16-18H,1-15H2;3-7,13H,8-11H2,1-2H3;2*1H;/q;;;;+2/p-2
• InChI Key： CFBYSYNPNAGHJT-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.S(C1C=CC=CC=1)CCNCCN(C)C.P(C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 676.208754g/mol
• Monoisotopic Mass: 676.208754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 372
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on dichlororuthenium;N',N'-dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine;tricyclohexylphosphane

Compound Introduction: Dichlororuthenium; N',N'-Dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine; Tricyclohexylphosphane and CAS No. 1839552-39-4

The compound identified by the CAS number 1839552-39-4 and the product name Dichlororuthenium; N',N'-Dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine; Tricyclohexylphosphane represents a sophisticated coordination complex that has garnered significant attention in the field of catalysis and materials science. This compound is a ternary mixture comprising Dichlororuthenium, an organometallic species known for its versatility in catalytic applications, and two ligands: N',N'-Dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine and Tricyclohexylphosphane. Each component plays a crucial role in determining the overall reactivity and stability of the complex, making it a valuable candidate for various industrial and research applications.

The central metal in this complex is Ruthenium (Ru), a transition metal renowned for its ability to facilitate a wide range of chemical transformations. The presence of two chlorine atoms as ligands in Dichlororuthenium provides a stable yet reactive core, which can be readily functionalized through coordination with other ligands. This characteristic makes it an excellent precursor for the synthesis of more intricate catalysts and functional materials.

The ligand N',N'-Dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine is an amine-based compound that serves to chelate the ruthenium center, enhancing the stability of the complex. The presence of a phenylsulfanyl group in its structure introduces steric hindrance and electronic effects that can influence the catalytic activity of the complex. This ligand is particularly interesting because it combines both electron-donating and sterically demanding features, which can be fine-tuned to achieve specific catalytic outcomes.

Complementing the amine ligand is Tricyclohexylphosphane, a phosphine derivative known for its strong π-donating properties and bulky steric environment. Phosphines are widely used in coordination chemistry due to their ability to stabilize transition metal centers while also influencing the electronic properties of the metal-ligand bond. The tricyclohexyl substituents in this phosphine ligand provide significant steric bulk, which can help to prevent unwanted side reactions by shielding the metal center from nucleophilic attack. This makes the complex particularly useful in applications where high selectivity is required.

Recent research has highlighted the potential of this compound as a catalyst in various organic transformations. For instance, studies have demonstrated its efficacy in cross-coupling reactions, where it serves as an effective mediator for forming carbon-carbon bonds between different organic fragments. These reactions are fundamental in synthetic chemistry and are widely used in the pharmaceutical industry to construct complex molecular architectures.

The unique combination of ligands in this complex allows for fine-tuning of its catalytic properties. The amine ligand can be adjusted to modify the electron density at the ruthenium center, while the phosphine ligand provides steric control over reaction pathways. This flexibility makes it possible to tailor the catalyst for specific applications, such as polymerization reactions or hydrofunctionalization processes.

In addition to its catalytic applications, this compound has shown promise in materials science. The ability to design coordination complexes with precise steric and electronic properties has led to the development of novel materials with unique magnetic, optical, and electronic characteristics. Ruthenium-based complexes are particularly interesting due to their potential use in spintronic devices and luminescent materials.

The synthesis of this complex involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The initial step involves the coordination of Dichlororuthenium with N',N'-Dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine, followed by the addition of Tricyclohexylphosphane to complete the assembly. Each step must be optimized to maximize the formation of the desired product while minimizing side reactions.

From a mechanistic perspective, understanding how this complex interacts with substrates is crucial for optimizing its catalytic performance. Computational studies have been instrumental in elucidating these interactions at a molecular level. By modeling the binding modes of various substrates within the active site of the complex, researchers can predict reaction outcomes and design more effective catalysts.

The stability of coordination complexes under various conditions is another critical factor that influences their practical applicability. Factors such as solubility, thermal stability, and resistance to decomposition must be carefully evaluated. In many cases, modifications to the ligand structure can significantly improve these properties, making it possible to use these complexes in harsher reaction environments or over longer periods.

The pharmaceutical industry has shown particular interest in ruthenium-based catalysts due to their potential use in synthesizing biologically active molecules. The ability to perform selective transformations under mild conditions aligns well with green chemistry principles, which aim to reduce waste and energy consumption in chemical processes. As such, compounds like this one represent an important step toward more sustainable synthetic methodologies.

In conclusion,Dichlororuthenium; N',N'-Dimethyl-N-(2-phenylsulfanylethyl)ethane-1,2-diamine; Tricyclohexylphosphane (CAS No. 1839552-39-4) is a versatile coordination complex with significant potential in both catalysis and materials science. Its unique combination of ligands allows for precise control over its reactivity and stability, making it an invaluable tool for researchers seeking innovative solutions in organic synthesis and advanced material development.